N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-furamide

• IUPAC Name: N-[4-(4-ethylpiperazin-1-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-2-19-9-11-20(12-10-19)15-7-5-14(6-8-15)18-17(21)16-4-3-13-22-16/h3-8,13H,2,9-12H2,1H3,(H,18,21)
• InChI Key: TYCMJYMXEBXFMF-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol
• Solubility: 40.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-furamide, also known as NE-100, is a selective sigma-1 receptor antagonist. It has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-furamide selectively binds to the sigma-1 receptor, which is a chaperone protein that is involved in various cellular processes, including calcium signaling, protein folding, and lipid metabolism. By blocking the sigma-1 receptor, this compound modulates the activity of various ion channels, neurotransmitter receptors, and intracellular signaling pathways, leading to its neuroprotective and anti-inflammatory effects.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in the brain. It can reduce the activity of the NMDA receptor, which is involved in learning and memory, and increase the activity of the AMPA receptor, which is involved in synaptic plasticity. This compound also increases the levels of brain-derived neurotrophic factor (BDNF), which is a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-furamide has several advantages for lab experiments, including its high selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, this compound also has some limitations, including its relatively short half-life and its potential to interact with other proteins and receptors in the brain.

Future Directions

There are several future directions for the study of N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-furamide. One potential area of research is the development of more potent and selective sigma-1 receptor antagonists that can be used for therapeutic purposes. Another area of research is the investigation of the role of this compound in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Finally, the development of new methods for delivering this compound to the brain could also have important implications for its therapeutic potential.

Scientific Research Applications

N-[4-(4-ethyl-1-piperazinyl)phenyl]-2-furamide has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders, including depression, anxiety, schizophrenia, and Alzheimer's disease. It has been shown to have neuroprotective effects, improve cognitive function, and reduce inflammation in the brain.